Amorfrutin B
Amorfrutin B
Amorfrutin B is a partial agonist of the peroxisome proliferator-activated receptor γ (PPARγ; Ki = 19 nM and EC50 = 73 nM) that was first isolated from A. fruticosa. It binds to PPARα and PPARβ/δ with Ki values of 2.6 and 1.7 µM, respectively. In insulin-resistant mice, 100 mg/kg/day amorfrutin B is reported to improve insulin sensitivity, glucose tolerance, and plasma lipid concentrations after two weeks of treatment.
Brand Name:
Vulcanchem
CAS No.:
78916-42-4
VCID:
VC0162485
InChI:
InChI=1S/C26H32O4/c1-18(2)9-8-10-19(3)13-16-22-23(30-4)17-21(24(25(22)27)26(28)29)15-14-20-11-6-5-7-12-20/h5-7,9,11-13,17,27H,8,10,14-16H2,1-4H3,(H,28,29)/b19-13+
SMILES:
CC(=CCCC(=CCC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)C)C
Molecular Formula:
C26H32O4
Molecular Weight:
408.5 g/mol
Amorfrutin B
CAS No.: 78916-42-4
Reference Standards
VCID: VC0162485
Molecular Formula: C26H32O4
Molecular Weight: 408.5 g/mol
| CAS No. | 78916-42-4 |
|---|---|
| Product Name | Amorfrutin B |
| Molecular Formula | C26H32O4 |
| Molecular Weight | 408.5 g/mol |
| IUPAC Name | 3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2-hydroxy-4-methoxy-6-(2-phenylethyl)benzoic acid |
| Standard InChI | InChI=1S/C26H32O4/c1-18(2)9-8-10-19(3)13-16-22-23(30-4)17-21(24(25(22)27)26(28)29)15-14-20-11-6-5-7-12-20/h5-7,9,11-13,17,27H,8,10,14-16H2,1-4H3,(H,28,29)/b19-13+ |
| Standard InChIKey | DKNIJLWIVUCTHW-CPNJWEJPSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)/C)C |
| SMILES | CC(=CCCC(=CCC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)C)C |
| Canonical SMILES | CC(=CCCC(=CCC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)C)C |
| Description | Amorfrutin B is a partial agonist of the peroxisome proliferator-activated receptor γ (PPARγ; Ki = 19 nM and EC50 = 73 nM) that was first isolated from A. fruticosa. It binds to PPARα and PPARβ/δ with Ki values of 2.6 and 1.7 µM, respectively. In insulin-resistant mice, 100 mg/kg/day amorfrutin B is reported to improve insulin sensitivity, glucose tolerance, and plasma lipid concentrations after two weeks of treatment. |
| Synonyms | 3-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2-hydroxy-4-methoxy-6-(2-phenylethyl)-benzoic acid |
| Reference | 1.Weidner, C.,Wowro, S.J.,Freiwald, A., et al. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties. Diabetologia 56(8), 1802-1812 (2013). |
| PubChem Compound | 24739090 |
| Last Modified | Nov 12 2021 |
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